(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone
• InChI: InChI=1S/C11H9BrN2O3S/c12-9-2-1-8(17-9)10(15)14-5-7(6-14)16-11-13-3-4-18-11/h1-4,7H,5-6H2
• InChI Key: BGIUNPUBWSGEBY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=C(O2)Br)OC3=NC=CS3
• Molecular Formula: C11H9BrN2O3S
• Molecular Weight: 329.17 g/mol
• CAS No.: 1706219-64-8

Description

(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone is a heterocyclic compound featuring a 5-bromo-substituted furan ring linked via a methanone group to a 3-(thiazol-2-yloxy)azetidine moiety.

Comparison with Similar Compounds

Brominated Furan Derivatives

Compounds with brominated furan rings are often explored for their reactivity and bioactivity. For example:

• describes the synthesis of 5-bromo-3-methyl-2(5H)-furanone, a precursor for bromofuran intermediates. The bromine atom enhances electrophilicity, enabling substitution reactions critical for further derivatization .
• lists (5-Bromo-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone, where the benzofuran system (fused benzene-furan) increases aromaticity compared to the simpler furan in the target compound. The dichlorophenyl group may enhance lipophilicity, impacting membrane permeability .

Azetidine-Containing Compounds

Azetidine rings are valued for their strained conformation and hydrogen-bonding capacity. highlights azetidine derivatives (e.g., TLR7-9 antagonists) where the azetidine is fused with pyrazolo-pyridine and morpholine groups. These compounds demonstrate the azetidine’s role in enhancing target selectivity and pharmacokinetic profiles .

Comparison : The target compound’s azetidine is functionalized with a thiazol-2-yloxy group instead of morpholine or pyridine systems. This substitution may alter solubility and binding interactions, as thiazole’s sulfur atom can participate in hydrophobic or π-stacking interactions.

Thiazole and Imidazole Analogues

Thiazole and imidazole rings are common bioisosteres. details the synthesis of 5-benzoyl-2-(piperidin-1-yl)-1,3-thiazole, where the thiazole serves as a central scaffold. Similarly, reports (5-bromofuran-2-yl)(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone, which replaces thiazole with an imidazole-thioether system.

Key Differences :

• Thiazole vs. Imidazole : Thiazole’s sulfur atom may confer greater metabolic stability compared to imidazole’s nitrogen-rich structure, which is prone to oxidative degradation.

Methanone-Linked Heterocycles

Methanone bridges are used to connect pharmacophores. describes 1-(5-Bromo-1-benzofuran-2-yl)ethanone, a simpler analog lacking the azetidine-thiazole moiety. The ethanone group here serves as a rigid spacer, whereas the methanone in the target compound integrates two heterocycles, enabling multi-target interactions .

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Features	Potential Applications	Reference
(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone	C₁₁H₉BrN₂O₃S	Bromofuran, azetidine-thiazole, methanone	Not reported
(5-Bromo-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone	C₁₆H₁₀BrCl₂O₂	Bromobenzofuran, dichlorophenyl	Anticancer (structural analog)
5-Benzoyl-2-(piperidin-1-yl)-1,3-thiazole	C₁₅H₁₆N₂OS	Thiazole, piperidine	Enzyme inhibition
TLR7-9 Antagonist (from )	Complex structure	Azetidine, pyrazolo-pyridine, morpholine	Immunomodulation